N-(2-furylmethyl)-3-(2-oxo-2H-chromen-3-yl)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-(2-oxochromen-3-yl)benzamide
• InChI: InChI=1S/C21H15NO4/c23-20(22-13-17-8-4-10-25-17)16-7-3-6-14(11-16)18-12-15-5-1-2-9-19(15)26-21(18)24/h1-12H,13H2,(H,22,23)
• InChI Key: FPWJSZLQBDPDMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C21H15NO4
• Molecular Weight: 345.3 g/mol

Description

N-(2-furylmethyl)-3-(2-oxo-2H-chromen-3-yl)benzamide, also known as FC-99, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-3-(2-oxo-2H-chromen-3-yl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer. This compound has also been shown to bind to certain receptors in the body, which may contribute to its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and anti-cancer effects in various in vitro and in vivo studies. In addition, this compound has been shown to have antioxidant properties and may help protect against oxidative stress. This compound has also been studied for its potential neuroprotective effects and may have applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-furylmethyl)-3-(2-oxo-2H-chromen-3-yl)benzamide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. In addition, this compound has been shown to be stable under a variety of conditions, which makes it a useful tool for studying various biological processes. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may require the use of organic solvents.

Future Directions

There are several future directions for the study of N-(2-furylmethyl)-3-(2-oxo-2H-chromen-3-yl)benzamide. One potential direction is the development of novel materials based on this compound, which may have applications in electronics, energy storage, and catalysis. Another potential direction is the further study of this compound's anti-inflammatory and anti-cancer properties, which may lead to the development of new drugs for the treatment of these diseases. Finally, the study of this compound's potential neuroprotective effects may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Scientific Research Applications

N-(2-furylmethyl)-3-(2-oxo-2H-chromen-3-yl)benzamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, this compound has been studied for its ability to remove heavy metals from contaminated water.